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Compound of Interest

Compound Name: Cyclopentylbenzene

Cat. No.: B1606350

Essential Safety and Handling Guide for
Cyclopentylbenzene

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Cyclopentylbenzene, including detailed operational and disposal plans.

Properties and Hazards of Cyclopentylbenzene

Cyclopentylbenzene is a chemical compound with the formula Ci1H1a4.[1] It is recognized as
being harmful if swallowed and causing serious eye irritation.[1][2]

Physical and Chemical Properties

CAS Number 700-88-9[1][3]
Molecular Formula Ci1Ha4[1]
Molecular Weight 146.23 g/mol [1]

GHS Hazard Statements

H302 Harmful if swallowed[1]

H319 Causes serious eye irritation[1]
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GHS Precautionary Statements

P264 Wash hands thoroughly after handling.[2]

Do not eat, drink or smoke when using this
P270

product.[2]
280 Wear protective gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: Call a POISON
P301+P312 ]

CENTER/doctor if you feel unwell.[2]
P330 Rinse mouth.[2]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.[2]

Dispose of contents/container to an approved
P501

waste disposal plant.

Occupational Exposure Limits

As of the latest review, specific Occupational Exposure Limits (OELSs) for Cyclopentylbenzene
have not been established by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[4][5]
[6] Given the lack of specific OELSs, it is crucial to handle Cyclopentylbenzene with a high
degree of caution, implementing engineering controls and personal protective equipment to
minimize any potential exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling Cyclopentylbenzene. The following table
summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes

and eye irritation.[2]

Hand Protection

Chemically resistant gloves.

To prevent skin contact. The
specific glove material should
be selected based on
breakthrough time and
degradation resistance to
aromatic hydrocarbons. Nitrile
or Viton® gloves are often
recommended for handling
aromatic compounds, but it is
essential to consult the glove
manufacturer's specific

chemical resistance data.[7][3]

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities or increased
risk of splashing, chemical-
resistant coveralls and boots

are recommended.

To protect the skin from

accidental contact.

Respiratory Protection

In well-ventilated areas,
respiratory protection may not
be required. If vapors are
expected to be generated or if
working in a poorly ventilated
area, a NIOSH-approved
respirator with an organic
vapor cartridge is

recommended.

To prevent inhalation of

potentially harmful vapors.

Glove Selection:
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Specific glove breakthrough time and degradation data for Cyclopentylbenzene are not
readily available in public chemical resistance charts.[8][9][10] Therefore, it is imperative to
consult the safety data sheet (SDS) provided by the supplier and the glove manufacturer's
chemical resistance guide. If specific data is unavailable, select gloves rated for protection
against aromatic hydrocarbons. It is also a best practice to test the selected glove material for
any visible signs of degradation before extensive use.

Operational Plan for Handling Cyclopentylbenzene
1. Engineering Controls:
e Always handle Cyclopentylbenzene in a well-ventilated area.

» Use of a chemical fume hood is strongly recommended, especially when heating the
substance or when there is a potential for aerosolization.

2. Safe Handling Practices:

e Avoid direct contact with skin and eyes.

e Do not ingest or inhale.

o Keep the container tightly closed when not in use.

e Grounding and bonding of containers and receiving equipment is necessary to prevent static
discharge, which could be an ignition source if the substance is flammable.

3. Storage:
» Store in a cool, dry, and well-ventilated area away from incompatible materials.

o Keep containers tightly sealed.

Emergency and Disposal Plan

Spill Response:

The following workflow outlines the procedure for handling a Cyclopentylbenzene spill.
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Initial Actions

Evacuate the immediate area

Alert nearby personnel and supervisor

Remove all ignition sources

Is the spill minor W

Yes No

Cleanup Proced

Major Spill Response

Don appropriate PPE Contact Emergency Services / EHS

Contain the spill with absorbent material Secure the area and await response team

Absorb the spilled material

Collect contaminated materials into a sealed container

Decontaminate the spill area

Click to download full resolution via product page

Workflow for Cyclopentylbenzene Spill Response
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Disposal Plan:

Cyclopentylbenzene and any materials contaminated with it should be disposed of as
hazardous waste.

o Waste Identification: While a specific EPA hazardous waste code for Cyclopentylbenzene is
not explicitly listed, it may be classified based on its characteristics.[11][12][13][14] Given its
aromatic benzene ring, it should be evaluated for the toxicity characteristic (D-series waste
codes). If it has a flashpoint below 140°F (60°C), it would also be classified as an ignitable
hazardous waste (D001).[12][13] It is the responsibility of the waste generator to make a
proper hazardous waste determination.

» Containerization: Collect waste in a designated, properly labeled, and sealed container that
is compatible with the chemical.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Cyclopentylbenzene" and the associated hazards.

o Storage: Store the hazardous waste container in a designated satellite accumulation area or
a central hazardous waste storage area, following all institutional and regulatory
requirements.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Provide the disposal company with a complete and accurate description of the waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0057-0011/content.pdf
https://www.osha.gov/chemicaldata/336
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://static.csbsju.edu/Documents/EHS/pdfs/chemical%20glove%20safety.pdf
https://www.actenviro.com/epa-waste-codes__trashed/
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1606350#personal-protective-equipment-for-handling-cyclopentylbenzene
https://www.benchchem.com/product/b1606350#personal-protective-equipment-for-handling-cyclopentylbenzene
https://www.benchchem.com/product/b1606350#personal-protective-equipment-for-handling-cyclopentylbenzene
https://www.benchchem.com/product/b1606350#personal-protective-equipment-for-handling-cyclopentylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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